Cas no 596825-44-4 (1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-bromophenyl)-6-chloro-)

1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-bromophenyl)-6-chloro- structure
596825-44-4 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-bromophenyl)-6-chloro-
CAS No:596825-44-4
MF:C11H6BrClN4
MW:309.549139499664
CID:337616
PubChem ID:43144354
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-bromophenyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-bromophenyl)-6-chloro-
    • 3-(3-bromophenyl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
    • DTXSID60655530
    • 3-(3-Bromophenyl)-6-chloro[1,2,4]triazolo[4,3-b]pyridazine
    • 596825-44-4
    • AKOS004915274
    • HMS3437E14
    • Inchi: 1S/C11H6BrClN4/c12-8-3-1-2-7(6-8)11-15-14-10-5-4-9(13)16-17(10)11/h1-6H
    • InChI Key: KMDCOXBHJNSRBK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=NN=C2C=CC(=NN12)Cl

Computed Properties

  • Exact Mass: 307.94658
  • Monoisotopic Mass: 307.94644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.08
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